Cas no 26328-58-5 (Benzene, 1-isothiocyanato-4-(phenylmethyl)-)

• Product Name: Benzene, 1-isothiocyanato-4-(phenylmethyl)-
• CAS No: 26328-58-5
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 832695
• Update Time: 2026-04-29

Benzene, 1-isothiocyanato-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-4-(phenylmethyl)-
• 1-BENZYL-4-ISOTHIOCYANATOBENZENE
• 1-Benzyl-4-isothiocyanatobenzol

• Inchi： InChI=1S/C14H11NS/c16-11-15-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： OIXDXBBWNDPBFT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=CC=C(C=C2)N=C=S

Computed Properties

• Exact Mass: 225.06133
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 12.36